Cas no 82501-05-1 ( )

  structure
  structure
Product name: 
CAS No:82501-05-1
MF:C11H4Cl3N5
MW:312.541957855225
CID:987881
PubChem ID:339490

  Chemical and Physical Properties

Names and Identifiers

    • 2-Trichloromethyl-4-cyano-1,3,6,9b-tetraazaphenalene
    • 82501-05-1
    • DTXSID40320916
    • NSC366228
    • NSC-366228
    •  
    • Inchi: InChI=1S/C11H4Cl3N5/c12-11(13,14)10-17-8-3-1-2-7-16-5-6(4-15)9(18-10)19(7)8/h1-3,5H
    • InChI Key: MOHZQCNWWKCUKT-UHFFFAOYSA-N
    • SMILES: C1=CC2=NC=C(C3=NC(=NC(=C1)N23)C(Cl)(Cl)Cl)C#N

Computed Properties

  • Exact Mass: 310.953228g/mol
  • Monoisotopic Mass: 310.953228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.1Ų

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